Cas no 2138016-95-0 (2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2138016-95-0
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 6566892
• PubChem ID: 165477733
• Update Time: 2025-07-25

2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2138016-95-0
• EN300-1083066
• 2-[(2,6-dimethylcyclohex-2-en-1-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H31NO4/c1-17-8-7-9-18(2)24(17)14-19(26(29)30)15-28-27(31)32-16-25-22-12-5-3-10-20(22)21-11-4-6-13-23(21)25/h3-6,8,10-13,18-19,24-25H,7,9,14-16H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： SJNMLXBDYOMFQO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC1C(C)=CCCC1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2138016-95-0)

2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2138016-95-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further research and development in drug discovery.

The compound features a 2,6-dimethylcyclohex-2-en-1-yl moiety, which contributes to its unique steric and electronic properties. This cyclohexenyl group, with its methyl substitutions at the 2 and 6 positions, introduces a degree of rigidity and lipophilicity that can be exploited in designing molecules with enhanced binding affinity and metabolic stability. The presence of this group also suggests potential interactions with biological targets that prefer hydrophobic environments.

Furthermore, the molecule incorporates a {(9H-fluoren-9-yl)methoxycarbonyl}amino substituent on the propanoic acid backbone. The fluorenyl group is well-known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the methoxycarbonyl (protecting group) functionality provides a site for further chemical modification. This combination makes the compound an attractive scaffold for exploring novel therapeutic strategies.

The overall structure of 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2138016-95-0) positions it as a versatile building block in medicinal chemistry. Its unique blend of structural features allows for diverse modifications, enabling researchers to tailor its properties for specific applications. For instance, the amino group can be further functionalized to introduce additional pharmacophores or to link the compound to other biomolecules.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The structural complexity of 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it a potential candidate for this area of research. PPIs are involved in numerous biological processes and are often considered "undruggable" by traditional small-molecule drugs. However, compounds with high binding affinity and selectivity for PPIs have shown promise in preclinical studies as modulators of cellular signaling pathways.

Moreover, the fluorenyl moiety in the molecule has been explored for its potential applications in bioconjugation techniques. Fluorene-based probes are widely used in fluorescence microscopy and other imaging techniques due to their excellent photophysical properties. The incorporation of this group into 2-(2,6-dimethylcyclohex-2-en-1-yl)methyl-3-{(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid (CAS No. 2138016950) could facilitate the development of novel imaging agents or probes for biological studies.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. The structural features of 2-(2,6-dimethylcyclohexenyl)methyl)-3-{(9H-fluorenylethoxycarbonyl}amino)propanoic acid make it an ideal candidate for such computational approaches. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict its binding interactions with biological targets and optimize its structure for improved efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of diverse structural analogs.

In conclusion, 2-( 26 - dimethylcyclohex - 21 - en - 11 - ylmethyl ) - 31 - { ( 91 H - fluorene -91 - ylmethox ycarb ony l } amino ) propano ic ac id ( CAS No . 2138016950) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its potential applications in drug discovery and bioconjugation techniques , make it a valuable compound for further research . As our understanding of biological systems continues to evolve , molecules like this will play an increasingly important role in developing innovative therapeutic strategies .